[(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-iodobenzoate

• IUPAC Name: [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-iodobenzoate
• InChI: InChI=1S/C14H10ClIN2O2/c15-11-5-1-9(2-6-11)13(17)18-20-14(19)10-3-7-12(16)8-4-10/h1-8H,(H2,17,18)
• InChI Key: VVIKAHQXYCJVFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=NOC(=O)C2=CC=C(C=C2)I)N)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C(=N/OC(=O)C2=CC=C(C=C2)I)/N)Cl
• Molecular Formula: C14H10ClIN2O2
• Molecular Weight: 400.60 g/mol

Description

[(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-iodobenzoate is a synthetic organic compound that features both a chlorophenyl and an iodobenzoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-iodobenzoate typically involves the condensation of 4-chlorobenzaldehyde with 4-iodobenzoic acid in the presence of an amine catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions such as temperature, pressure, and solvent choice is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

[(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-iodobenzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The iodobenzoate moiety can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Ammonia or primary amines in ethanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzoates or phenyl derivatives.

Scientific Research Applications

[(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-iodobenzoate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials such as polymers and coatings.

Mechanism of Action

The mechanism of action of [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-iodobenzoate involves its interaction with specific molecular targets. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby altering the enzyme’s function. Additionally, it may interact with cellular receptors or signaling pathways, leading to changes in cellular processes.

Comparison with Similar Compounds

Similar Compounds

• [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 3-bromobenzoate
• [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-bromobenzoate

Uniqueness

[(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-iodobenzoate is unique due to the presence of both a chlorophenyl and an iodobenzoate moiety, which imparts distinct chemical and physical properties. The iodine atom enhances the compound’s reactivity in substitution reactions, making it a valuable intermediate in organic synthesis.